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Compound of Interest

Compound Name: Isopropyl sulfone

CAS No.: 595-50-6

Cat. No.: B3054305

Get Quote

The sulfone group (R-S(=O)₂-R') is a structurally simple yet functionally significant moiety that

occupies a pivotal role in both medicinal chemistry and materials science. Characterized by a

central hexavalent sulfur atom double-bonded to two oxygen atoms and single-bonded to two

carbon substituents, the sulfone group is more than a mere linker. Its strong electron-

withdrawing nature, metabolic stability, and ability to act as a hydrogen bond acceptor make it a

"chemical chameleon"[1]. Molecules incorporating this group range from blockbuster drugs like

Dapsone, an antibacterial and anti-inflammatory agent, to high-performance polymers such as

polyethersulfone (PES) used in biomedical applications[2][3][4].

This guide focuses on a specific member of this class: Diisopropyl Sulfone. While not as

widely documented in high-impact applications as its aromatic counterparts, its fundamental

physicochemical properties provide a valuable model for understanding aliphatic sulfones. For

researchers and drug development professionals, diisopropyl sulfone serves as an important

reference compound, a potential polar aprotic solvent, and a stable building block for more

complex molecular architectures. This document provides a comprehensive overview of its

core properties, reliable synthetic protocols, and an expert perspective on its potential

applications.
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Core Physicochemical Properties of Diisopropyl
Sulfone
A precise understanding of a compound's physical properties is the foundation of its application

in any scientific endeavor. The molecular weight and density of diisopropyl sulfone, along with

other key identifiers and thermal properties, dictate its behavior in solution, its suitability as a

solvent, and the analytical methods for its characterization.

Property Value Source

Molecular Weight 150.24 g/mol [5][6]

Molecular Formula C₆H₁₄O₂S [5][6][7]

Density 0.973 g/cm³ [5][6]

IUPAC Name 2-(propane-2-sulfonyl)propane [7]

CAS Registry Number 595-50-6 [7][8]

Canonical SMILES CC(C)S(=O)(=O)C(C)C [5]

Boiling Point 234.6 °C (at 760 mmHg) [5]

Melting Point 32-36 °C (305-309 K) [7]

Flash Point 90.2 °C [5]

Synthesis and Characterization: From Sulfide to
Sulfone
The most reliable and common route to synthesizing sulfones is the oxidation of the

corresponding sulfide[1]. This transformation offers high yields and predictability. The synthesis

of diisopropyl sulfone from diisopropyl sulfide is a classic example of this pathway,

proceeding through a sulfoxide intermediate.

Oxidation Pathway
The oxidation must be carefully controlled. A mild oxidizing agent or stoichiometric control can

isolate the intermediate diisopropyl sulfoxide, while a stronger agent or excess oxidant will drive
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the reaction to completion, yielding the target diisopropyl sulfone. This stepwise oxidation is a

cornerstone of sulfur chemistry.

Diisopropyl Sulfide
(C₆H₁₄S)

Diisopropyl Sulfoxide
(C₆H₁₄OS)

 [O] Diisopropyl Sulfone
(C₆H₁₄O₂S)

 [O] 

Click to download full resolution via product page

Caption: Oxidation pathway from sulfide to sulfone.

Field-Proven Experimental Protocol: Oxidation of
Diisopropyl Sulfide
This protocol is based on established methods for sulfide-to-sulfone oxidation, providing a self-

validating system through characterization checkpoints. The choice of a potent oxidizing

system like hydrogen peroxide in acetic acid is common, but for milder conditions, methods like

those referenced by the National Institute of Standards and Technology (NIST) using catalytic

osmium tetraoxide can be employed[7].

Objective: To synthesize diisopropyl sulfone via the oxidation of diisopropyl sulfide.

Materials:

Diisopropyl sulfide

Glacial Acetic Acid

Hydrogen Peroxide (30% w/w solution)

Dichloromethane (DCM)

Saturated sodium bicarbonate solution

Anhydrous magnesium sulfate

Rotary evaporator
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Standard laboratory glassware

Methodology:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux

condenser, dissolve diisopropyl sulfide (1 equivalent) in glacial acetic acid (10 volumes).

Causality: Acetic acid serves as a solvent and a catalyst for the oxidation by hydrogen

peroxide.

Addition of Oxidant: Cool the flask in an ice bath. Slowly add hydrogen peroxide (2.2

equivalents) dropwise, ensuring the internal temperature does not exceed 20°C. Causality:

The reaction is exothermic. Slow addition prevents overheating and potential side reactions.

Using a slight excess of oxidant ensures complete conversion to the sulfone.

Reaction Progression: After addition is complete, remove the ice bath and allow the mixture

to stir at room temperature for 12-18 hours. Monitor the reaction by thin-layer

chromatography (TLC) or gas chromatography (GC) until the starting sulfide is consumed.

Workup & Extraction: Carefully pour the reaction mixture into a separatory funnel containing

cold water. Extract the aqueous phase three times with dichloromethane. Causality: This

separates the organic product from the acetic acid and residual peroxide. Multiple

extractions ensure maximum product recovery.

Neutralization: Combine the organic layers and wash sequentially with saturated sodium

bicarbonate solution until effervescence ceases, followed by a final wash with brine.

Causality: The bicarbonate wash neutralizes any remaining acetic acid, which is crucial for

preventing product degradation during concentration.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter,

and concentrate the solvent using a rotary evaporator to yield the crude diisopropyl
sulfone.

Purification & Characterization: The crude product, a low-melting solid or oil, can be purified

by recrystallization or column chromatography if necessary. The final product's identity and

purity must be confirmed by ¹H NMR, ¹³C NMR, and Mass Spectrometry.
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Synthesis Phase
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Caption: Self-validating workflow for chemical synthesis.

Applications in Research and Drug Development
While diisopropyl sulfone itself is not an active pharmaceutical ingredient, its properties make

it relevant in several areas of research.

Polar Aprotic Solvent: With its high boiling point and polar sulfone group, it can be

considered as a stable polar aprotic solvent for specialized applications where protic

solvents would interfere with the reaction chemistry. Its stability to both acidic and basic

conditions is a key advantage.

Chemical Intermediate: The isopropyl groups can be functionalized, or the entire molecule

can be used as a stable core for building larger chemical entities. In drug development,
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incorporating a sulfone group is a common strategy to improve pharmacokinetic properties,

such as metabolic stability and solubility.

Reference Compound: For analytical and spectroscopic studies, simple, well-characterized

molecules like diisopropyl sulfone serve as invaluable reference points for calibrating

instruments and interpreting data for more complex sulfone-containing molecules.

Expert Note: Distinguishing Sulfone from Sulfate It is critical for researchers to distinguish

diisopropyl sulfone from the similarly named diisopropyl sulfate.

Diisopropyl Sulfone (C₆H₁₄O₂S): Chemically inert and stable. The sulfur is bonded directly

to two carbon atoms. It is the subject of this guide.

Diisopropyl Sulfate (C₆H₁₄O₄S): A highly reactive alkylating agent and is used as a reagent

for O-sulfation[9][10][11]. The sulfur atom is ester-linked to the isopropyl groups via oxygen

atoms (C-O-S-O-C). It is significantly more hazardous.

This distinction is fundamental to laboratory safety and experimental design.

Conclusion
Diisopropyl sulfone, defined by a molecular weight of 150.24 g/mol and a density of 0.973

g/cm³, serves as an exemplary model for aliphatic sulfones. Its straightforward synthesis via

sulfide oxidation provides a reliable product for use as a stable chemical building block, a

potential specialty solvent, or an analytical standard. For scientists in the pharmaceutical and

chemical industries, a thorough understanding of such fundamental molecules is not merely

academic; it is the bedrock upon which new materials and medicines are built. The integrity of

research depends on the precise application of well-characterized compounds, and

diisopropyl sulfone is a prime example of such a foundational chemical tool.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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